molecular formula C15H10O2S B8337780 5-Phenyl-3-(2-thienylmethylene)-2-furanone

5-Phenyl-3-(2-thienylmethylene)-2-furanone

Cat. No.: B8337780
M. Wt: 254.31 g/mol
InChI Key: DHSHIGJDJUERHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Phenyl-3-(2-thienylmethylene)-2-furanone is a useful research compound. Its molecular formula is C15H10O2S and its molecular weight is 254.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H10O2S

Molecular Weight

254.31 g/mol

IUPAC Name

5-phenyl-3-(thiophen-2-ylmethylidene)furan-2-one

InChI

InChI=1S/C15H10O2S/c16-15-12(9-13-7-4-8-18-13)10-14(17-15)11-5-2-1-3-6-11/h1-10H

InChI Key

DHSHIGJDJUERHQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC(=CC3=CC=CS3)C(=O)O2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thiophene-2-carboxaldehyde (27.4 cc), 3-benzoylpropionic acid (44.5 g), acetic anhydride (71 cc) and fused potassium acetate (20.5 g) are heated overnight at 80° C. The mixture is cooled to 40° C., chloroform is added and then poured onto crushed ice. Extraction is carried out with chloroform, the organic phase is washed with a decinormal sodium hydroxide solution, it is dried over magnesium sulfate and evaporated under reduced pressure. The residue is stirred for 45 minutes in 40°-60° petroleum spirit, filtered and dried. 5-Phenyl-3-(2-thienylmethylene)-2-furanone (45.3 g), m.p. 141° C., is thereby isolated.
Quantity
27.4 mL
Type
reactant
Reaction Step One
Quantity
44.5 g
Type
reactant
Reaction Step One
Quantity
71 mL
Type
reactant
Reaction Step One
[Compound]
Name
fused potassium acetate
Quantity
20.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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